1-(2,5-dimethylphenyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-[1-(2,5-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C17H19N5O/c1-12-3-4-13(2)15(9-12)22-17-14(10-20-22)16(18-11-19-17)21-5-7-23-8-6-21/h3-4,9-11H,5-8H2,1-2H3
• InChI Key: MIWXUSJLYZYYPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C3=C(C=N2)C(=NC=N3)N4CCOCC4
• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol

Description

1-(2,5-dimethylphenyl)-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which have been found to exhibit various biological activities, including anti-inflammatory, antitumor, and antiviral properties.

Scientific Research Applications

Synthesis and Characterization

Research in the field of heterocyclic chemistry has led to the synthesis of various derivatives of pyrazolo[3,4-d]pyrimidine, which is structurally related to the specified compound. These derivatives have been synthesized through different methods, including intramolecular cyclization and reactions with amines and enaminone compounds. Such compounds have been characterized using spectral data, elemental analysis, and X-ray crystal analysis, indicating their potential for diverse scientific applications (Yuh-Wen Ho & Maw-Cherng Suen, 2013).

Antimicrobial Applications

Several novel derivatives containing pyrazolo, pyrimidine, and morpholine analogues have been synthesized and evaluated for their in vitro antimicrobial activity against different bacterial and fungal strains. The antimicrobial activity has been attributed to the presence of electron-withdrawing groups, which enhance the compounds' effectiveness (N. Desai, B. Patel, & B. Dave, 2016).

Biological Activities and Potential Therapeutic Applications

Research on pyrazolo[3,4-d]pyrimidine derivatives has revealed their potential biological activities. For instance, derivatives have been investigated for their role as adenosine receptor antagonists, which could be significant in treating neurodegenerative diseases like Parkinson's disease. Compounds with morpholin-4-yl substituents have shown promising biological activities, including oral efficacy in rat models (Xiaohu Zhang et al., 2008).

Chemical Properties and Reactions

The chemical reactivity and properties of compounds similar to the specified chemical have been studied, revealing insights into their reactions with nitrogen-containing bases. These studies provide a foundation for understanding the chemical behavior of pyrazolo[3,4-d]pyrimidine derivatives and facilitating the development of new compounds with enhanced properties (O. Shablykin et al., 2008).